Cas no 1379302-98-3 (3-Amino-6-iodoimidazo[1,2-a]pyridine)

• Product Name: 3-Amino-6-iodoimidazo[1,2-a]pyridine
• CAS No: 1379302-98-3
• MF: C₇H₆IN₃
• MW: 259.047112941742
• MDL: MFCD09746242
• CID: 4592622
• Update Time: 2025-05-24

3-Amino-6-iodoimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-imidazo[1,2-a]pyridin-3-ylamine
• 3-Amino-6-iodoimidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridin-3-amine, 6-iodo-
• 6-iodoimidazo[1,2-a]pyridin-3-amine

• MDL： MFCD09746242
• Inchi： 1S/C7H6IN3/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H,9H2
• InChI Key： BGWAUROVCUOSKS-UHFFFAOYSA-N
• SMILES： C12=NC=C(N)N1C=C(I)C=C2

Additional information on 3-Amino-6-iodoimidazo[1,2-a]pyridine

3-Amino-6-iodoimidazo[1,2-a]pyridine: A Comprehensive Overview

CAS No. 1379302-98-3, commonly referred to as 3-Amino-6-iodoimidazo[1,2-a]pyridine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in drug discovery and development.

The molecular structure of 3-Amino-6-iodoimidazo[1,2-a]pyridine consists of an imidazo[1,2-a]pyridine core with an amino group at position 3 and an iodine atom at position 6. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of imidazopyridines as scaffolds for designing novel bioactive molecules. For instance, researchers have explored the use of 3-Amino-6-iodoimidazo[1,2-a]pyridine in the development of kinase inhibitors, which are crucial in targeting various diseases such as cancer and inflammatory disorders.

The synthesis of CAS No. 1379302-98-3 involves a multi-step process that typically includes the formation of the imidazo[1,2-a]pyridine ring system followed by functionalization at specific positions. The introduction of the amino and iodine groups is achieved through carefully optimized reaction conditions to ensure high yields and purity.

In terms of physical properties, 3-Amino-6-iodoimidazo[1,2-a]pyridine exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological activity of this compound has been extensively studied in recent years. For example, a study published in 2023 demonstrated that CAS No. 1379302-98-3 exhibits potent inhibitory effects against several protein kinases, including Aurora kinase A and B. These findings suggest its potential as a lead compound for developing anti-cancer therapies.

In addition to its pharmacological applications, 3-Amino-6-iodoimidazo[1,2-a]pyridine has also been investigated for its role in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties.

The growing interest in this compound is further evidenced by its inclusion in several international patent applications related to drug development and chemical synthesis methods.